Cas no 2742660-63-3 (1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one)

• Product Name: 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one
• CAS No: 2742660-63-3
• MF: C₁₄H₁₉BrO₃
• MW: 315.202863931656
• CID: 5832693
• PubChem ID: 165665781
• Update Time: 2025-06-13

1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one
• EN300-37100164
• 2742660-63-3
• 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one

• Inchi： 1S/C14H19BrO3/c1-9(16)11-6-10(15)7-12(14(2,3)4)13(11)18-8-17-5/h6-7H,8H2,1-5H3
• InChI Key： VIYDPRZAXXJBSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C(=C(C=1)C(C)(C)C)OCOC

Computed Properties

• Exact Mass: 314.05176g/mol
• Monoisotopic Mass: 314.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one

Introduction to 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one (CAS No. 2742660-63-3)

The compound 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one, identified by its CAS number 2742660-63-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of aromatic ketones characterized by its unique structural motifs, which include a brominated phenyl ring, a tert-butyl substituent, and an ethanone moiety. The presence of multiple functional groups such as bromine and methoxymethoxy ethers imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The 5-Bromo-3-tert-butyl substitution pattern in this molecule is particularly noteworthy, as it can influence both the electronic and steric properties of the aromatic system. This configuration is often exploited to enhance binding affinity to biological targets, a critical factor in drug design. The methoxymethoxy group, while less commonly encountered, may contribute to solubility and metabolic stability, making it an attractive feature for pharmacokinetic optimization.

In the context of contemporary research, compounds like 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one are being evaluated for their potential applications in various therapeutic areas. For instance, studies have suggested that aromatic ketones with similar structural features may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and oncological diseases. The bromine atom, in particular, is a well-known pharmacophore that can modulate reactivity and binding interactions, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the tert-butyl group at the 3-position of the phenyl ring enhances lipophilicity, which can be advantageous for membrane permeability. Meanwhile, the methoxymethoxy substituent at the 2-position adds an additional layer of complexity to the molecule's interactions with biological targets. Such structural features are often fine-tuned through computational modeling and experimental optimization to achieve desired pharmacological effects.

One of the most intriguing aspects of this compound is its potential role as a building block for more complex drug candidates. Researchers have been exploring ways to leverage its structural framework to develop molecules with enhanced efficacy and reduced side effects. For example, derivatives of this compound have been investigated for their ability to modulate signaling pathways involved in neurodegenerative disorders. The interplay between the bromine atom and other functional groups may also influence metabolic pathways, providing insights into how such molecules are processed within biological systems.

The CAS number 2742660-63-3 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity. As more studies emerge detailing its properties and potential applications, its significance in pharmaceutical research is likely to grow.

In conclusion, 1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-one (CAS No. 2742660-63-3) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and substitution patterns makes it a valuable asset in the ongoing quest to discover new treatments for human diseases. Further research into its biological activity and synthetic derivatives will undoubtedly continue to expand our understanding of its potential contributions to medicine.